Cas no 1266227-13-7 (N-(5-bromo-3-pyridyl)-3-methyl-butanamide)

• Product Name: N-(5-bromo-3-pyridyl)-3-methyl-butanamide
• CAS No: 1266227-13-7
• MF: C₁₀H₁₃BrN₂O
• MW: 257.127021551132
• MDL: MFCD30292195
• CID: 2359641
• PubChem ID: 68195779
• Update Time: 2025-06-10

N-(5-bromo-3-pyridyl)-3-methyl-butanamide Chemical and Physical Properties

Names and Identifiers

• N-(5-bromopyridin-3-yl)-3-methylbutanamide
• UQWKEKGLIOPWDO-UHFFFAOYSA-N
• N-(5-bromo-3-pyridyl)-3-methyl-butanamide
• SCHEMBL12011571
• BUTANAMIDE,N-(5-BROMO-3-PYRIDINYL)-3-METHYL-
• MFCD30292195
• DB-209691
• N-(5-bromopyridin-3-yl)-3-methylbutanamide?
• G72317
• 1266227-13-7

• MDL： MFCD30292195
• Inchi： 1S/C10H13BrN2O/c1-7(2)3-10(14)13-9-4-8(11)5-12-6-9/h4-7H,3H2,1-2H3,(H,13,14)
• InChI Key： UQWKEKGLIOPWDO-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)NC(CC(C)C)=O

Computed Properties

• Exact Mass: 256.02113g/mol
• Monoisotopic Mass: 256.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42
• XLogP3: 2

Additional information on N-(5-bromo-3-pyridyl)-3-methyl-butanamide

N-(5-Bromo-3-Pyridyl)-3-Methyl-Butanamide: An Overview of a Promising Compound in Medicinal Chemistry

N-(5-Bromo-3-Pyridyl)-3-Methyl-Butanamide, with the CAS number 1266227-13-7, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, analgesic, and anticancer properties.

The pyridine ring in N-(5-Bromo-3-Pyridyl)-3-Methyl-Butanamide plays a crucial role in its biological activity. The presence of the bromo substituent at the 5-position of the pyridine ring enhances the compound's lipophilicity, which can improve its cellular uptake and bioavailability. Additionally, the methyl group on the butanamide moiety contributes to the compound's overall stability and solubility, making it a promising candidate for further pharmaceutical development.

Recent studies have explored the potential of N-(5-Bromo-3-Pyridyl)-3-Methyl-Butanamide in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its potential as an anticancer agent. Preclinical studies have shown that N-(5-Bromo-3-Pyridyl)-3-Methyl-Butanamide can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. For instance, a study published in Cancer Research demonstrated that this compound selectively targets and kills cancer cells while sparing normal cells, suggesting its potential as a targeted therapy for various types of cancer.

The pharmacokinetic properties of N-(5-Bromo-3-Pyridyl)-3-Methyl-Butanamide have also been investigated to ensure its suitability for clinical use. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for a drug candidate to be effective and safe. The compound's high oral bioavailability and low toxicity profile make it an attractive option for further development.

In addition to its therapeutic applications, N-(5- Bromo -3 - Pyridyl ) - 3 - Methyl - Butanamide has been studied for its potential as a tool compound in chemical biology research. Its ability to selectively modulate specific biological pathways makes it valuable for understanding the underlying mechanisms of various diseases. For example, researchers have used this compound to investigate the role of specific enzymes and receptors in inflammatory and cancer signaling pathways.

The synthesis of N-(5- Bromo -3 - Pyridyl ) - 3 - Methyl - Butanamide involves several well-established chemical reactions. The key steps include the formation of the pyridine ring with the bromo substituent and the subsequent attachment of the butanamide moiety. These synthetic methods are scalable and can be adapted for large-scale production if needed.

Despite its promising properties, further research is needed to fully understand the safety and efficacy of N-(5- Bromo -3 - Pyridyl ) - 3 - Methyl - Butanamide . Ongoing clinical trials are evaluating its potential as a therapeutic agent in various disease models. These trials will provide valuable insights into its pharmacological profile and help determine its suitability for human use.

In conclusion, N-(5- Bromo -3 - Pyridyl ) - 3 - Methyl - Butanamide (CAS No. 1266227-13-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, favorable pharmacokinetic properties, and promising preclinical results make it an exciting candidate for further development in medicinal chemistry and drug discovery.